Cas no 6695-61-0 (2-Chloro-4-(trifluoromethoxy)aniline)

• Product Name: 2-Chloro-4-(trifluoromethoxy)aniline
• CAS No: 6695-61-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 1714127
• PubChem ID: 2734084
• Update Time: 2025-04-21

2-Chloro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethoxy)aniline
• 2-CHLORO-4-TRIFLUOROMETHOXY-PHENYLAMINE
• BDBM626050
• SCHEMBL1351195
• 6695-61-0
• 2-chloro4-trifluoromethoxyaniline
• C3142
• 4-trifluoromethoxy-2-chloroaniline
• A836612
• 2-Chloro-4- trifluoromethoxy aniline
• Benzenamine, 2-chloro-4-(trifluoromethoxy)-
• J-508701
• DB-008806
• EN300-173489
• PS-8002
• AKOS005259605
• 2-chloranyl-4-(trifluoromethyloxy)aniline
• MFCD01631704
• SB79178
• CS-W015039
• DTXSID80370112
• AC-3732
• 69695-61-0
• SY050847
• 2-chloro-4-(trifluoromethoxy)phenylamine
• 2-Chloro-4-(trifluoromethoxy)aniline, 97%
• 2-Chloro-4-trifluoromethoxyaniline

• Inchi： 1S/C7H5ClF3NO/c8-5-3-4(1-2-6(5)12)13-7(9,10)11/h1-3H,12H2
• InChI Key： YMLWONHDNGICOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N)OC(F)(F)F

Computed Properties

• Exact Mass: 211.00125
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25